Cas no 820968-19-2 (1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-)
820968-19-2 structure
Product Name:1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-
CAS No:820968-19-2
MF:C17H17ClO2
MW:288.768684148788
CID:699224
PubChem ID:71420202
Update Time:2025-04-19
1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-
- 5-chloro-1-(4-phenoxyphenyl)pentan-1-one
- 820968-19-2
- DTXSID10839409
-
- Inchi: 1S/C17H17ClO2/c18-13-5-4-8-17(19)14-9-11-16(12-10-14)20-15-6-2-1-3-7-15/h1-3,6-7,9-12H,4-5,8,13H2
- InChI Key: VIFDSLWKDOVLSN-UHFFFAOYSA-N
- SMILES: ClCCCCC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 288.0917075g/mol
- Monoisotopic Mass: 288.0917075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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